N-{(E)-[2,4-bis(prop-2-en-1-yloxy)phenyl]methylidene}-4-bromoaniline

• Molecular Formula: C19H18BrNO2
• Molecular Weight: 372.3 g/mol
• IUPAC Name: 1-[2,4-bis(prop-2-enoxy)phenyl]-N-(4-bromophenyl)methanimine
• InChI: InChI=1S/C19H18BrNO2/c1-3-11-22-18-10-5-15(19(13-18)23-12-4-2)14-21-17-8-6-16(20)7-9-17/h3-10,13-14H,1-2,11-12H2
• InChI Key: JIRFQXSSGIIHNV-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC(=C(C=C1)C=NC2=CC=C(C=C2)Br)OCC=C

Description

N-{(E)-[2,4-bis(prop-2-en-1-yloxy)phenyl]methylidene}-4-bromoaniline: is an organic compound that features a complex structure with multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{(E)-[2,4-bis(prop-2-en-1-yloxy)phenyl]methylidene}-4-bromoaniline typically involves a multi-step process:

Formation of the bis(prop-2-en-1-yloxy)phenyl intermediate: This step involves the reaction of 2,4-dihydroxybenzaldehyde with allyl bromide in the presence of a base such as potassium carbonate to form 2,4-bis(prop-2-en-1-yloxy)benzaldehyde.

Condensation reaction: The intermediate is then subjected to a condensation reaction with 4-bromoaniline in the presence of an acid catalyst to form the final product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and advanced purification techniques